Cas no 97163-49-0 (Benzenamine, 4-[2-(1H-imidazol-1-yl)ethyl]-)
97163-49-0 structure
Product Name:Benzenamine, 4-[2-(1H-imidazol-1-yl)ethyl]-
CAS No:97163-49-0
MF:C11H13N3
MW:187.241021871567
CID:751165
PubChem ID:3523674
Update Time:2025-04-19
Benzenamine, 4-[2-(1H-imidazol-1-yl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-[2-(1H-imidazol-1-yl)ethyl]-
- 4-(2-imidazol-1-ylethyl)aniline
- SCHEMBL4316370
- YUZWMTAPQJUKRY-UHFFFAOYSA-N
- CHEMBL1714729
- MLS001195440
- AKOS009545020
- SMR000550724
- 97163-49-0
- 4-[2-(1H-imidazol-1-yl)ethyl]aniline
- HMS2865I12
- 1-[2-(4-Aminophenyl)ethyl]-1H-imidazole
- MS-1974
- MFCD05669797
- DTXSID70393294
-
- Inchi: 1S/C11H13N3/c12-11-3-1-10(2-4-11)5-7-14-8-6-13-9-14/h1-4,6,8-9H,5,7,12H2
- InChI Key: YUZWMTAPQJUKRY-UHFFFAOYSA-N
- SMILES: N1(C=NC=C1)CCC1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 187.110947427g/mol
- Monoisotopic Mass: 187.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 43.8Ų
Benzenamine, 4-[2-(1H-imidazol-1-yl)ethyl]- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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